1,2-DI-Tert-butoxy-3-cyclopropoxybenzene

• Molecular Formula: C17H26O3
• Molecular Weight: 278.4 g/mol
• IUPAC Name: 1-cyclopropyloxy-2,3-bis[(2-methylpropan-2-yl)oxy]benzene
• InChI: InChI=1S/C17H26O3/c1-16(2,3)19-14-9-7-8-13(18-12-10-11-12)15(14)20-17(4,5)6/h7-9,12H,10-11H2,1-6H3
• InChI Key: YBBCPDBTUXQKGK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC1=CC=CC(=C1OC(C)(C)C)OC2CC2

Description

1,2-DI-Tert-butoxy-3-cyclopropoxybenzene is a tri-substituted aromatic ether characterized by two bulky tert-butoxy groups at positions 1 and 2 and a cyclopropoxy moiety at position 3 of the benzene ring. This compound’s steric hindrance and electronic properties make it of interest in organic synthesis, particularly in catalysis and polymer stabilization. Its synthesis typically involves nucleophilic substitution reactions using tert-butoxide and cyclopropoxide precursors under controlled conditions.

Preparation Methods

The synthesis of 1,2-DI-Tert-butoxy-3-cyclopropoxybenzene typically involves the alkylation of a benzene derivative with tert-butyl and cyclopropyl groups. One common method includes the reaction of a benzene derivative with tert-butyl alcohol and cyclopropyl alcohol in the presence of a strong acid catalyst. The reaction conditions often require elevated temperatures and controlled environments to ensure the desired product yield.

Industrial production methods may involve the use of continuous flow reactors to optimize the reaction conditions and scale up the production process. This approach allows for better control over reaction parameters and improved efficiency in producing large quantities of the compound.

Chemical Reactions Analysis

1,2-DI-Tert-butoxy-3-cyclopropoxybenzene undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents such as potassium permanganate or chromium trioxide. The oxidation process typically leads to the formation of carboxylic acids or ketones, depending on the reaction conditions.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride. These reactions often result in the formation of alcohols or alkanes.

Substitution: The compound can undergo nucleophilic substitution reactions, where the tert-butoxy or cyclopropoxy groups are replaced by other functional groups. Common reagents for these reactions include halogens, alkyl halides, and organometallic compounds.

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction may produce alcohols.

Scientific Research Applications

1,2-DI-Tert-butoxy-3-cyclopropoxybenzene has several applications in scientific research:

Chemistry: The compound is used as a building block in organic synthesis, particularly in the development of complex molecules and materials

Biology: In biological research, the compound is studied for its potential interactions with biological molecules and its effects on cellular processes. It may serve as a model compound for understanding the behavior of similar organic molecules in biological systems.

Medicine: The compound’s potential therapeutic properties are explored in medicinal chemistry. Researchers investigate its ability to interact with specific molecular targets and pathways, aiming to develop new drugs or treatments.

Industry: In the industrial sector, 1,2-DI-Tert-butoxy-3-cyclopropoxybenzene is used in the production of specialty chemicals and materials. Its unique properties make it suitable for applications in coatings, adhesives, and other advanced materials.

Mechanism of Action

The mechanism of action of 1,2-DI-Tert-butoxy-3-cyclopropoxybenzene involves its interaction with specific molecular targets and pathways. The compound’s tert-butoxy and cyclopropoxy groups play a crucial role in its reactivity and interactions with other molecules. These groups can influence the compound’s binding affinity to enzymes, receptors, or other biological targets, thereby modulating its effects on cellular processes.

Comparison with Similar Compounds

Comparison with Similar Compounds

The provided evidence focuses on chlorinated hydrocarbons (e.g., dichloroethenes, dichlorocyclohexanes), which differ structurally and functionally from 1,2-DI-Tert-butoxy-3-cyclopropoxybenzene. Below is a comparative analysis based on available

Table 1: Structural and Functional Comparison

Property	1,2-DI-Tert-butoxy-3-cyclopropoxybenzene	trans-1,4-Dichlorobutene-2	trans-1,2-Dichloroethene
Functional Groups	Aromatic ethers (tert-butoxy, cyclopropoxy)	Chlorinated alkene	Chlorinated alkene
CAS Number	Not available in evidence	110-57-6	156-60-5
Water Solubility	Likely low (theoretical)	73547 TOTWUG/L (total in water)	34546 TOT WUG/L (total in water)
Environmental Fate	Expected persistence in sediments	Detected in sediment (78378 WETMG/KG)	Found in sediment (78376 WET MG/KG)
Biological Accumulation	Moderate (predicted)	79128 FISH TIS DRYMG/KG	34550 TIS MG/KG WET WGT

Key Differences:

Chemical Reactivity :

• The tert-butoxy groups in 1,2-DI-Tert-butoxy-3-cyclopropoxybenzene impart steric hindrance, reducing nucleophilic reactivity compared to the electrophilic chlorinated alkenes in the evidence .
• Chlorinated compounds (e.g., trans-1,2-Dichloroethene) exhibit higher environmental mobility due to lower molecular weight and higher volatility .

Applications :

• Chlorinated hydrocarbons are often used as solvents or intermediates in PVC production, whereas aromatic ethers like 1,2-DI-Tert-butoxy-3-cyclopropoxybenzene are niche intermediates in specialty polymers .

Toxicity Profile :

• Chlorinated alkenes (e.g., trans-1,4-Dichlorobutene-2) show acute aquatic toxicity (e.g., 73547 TOTWUG/L), while the aromatic ether’s toxicity is likely mitigated by its lower solubility and bioavailability .

Limitations of the Comparison

The evidence provided lacks direct data on 1,2-DI-Tert-butoxy-3-cyclopropoxybenzene or its structural analogs (e.g., other tri-substituted aromatic ethers). The chlorinated compounds cited here belong to distinct chemical classes, limiting a rigorous comparative analysis. For instance:

• Dichloroethenes are smaller, volatile molecules with well-documented environmental impacts , whereas the target compound’s bulkier structure suggests different degradation pathways.
• No data on the target compound’s synthesis, stability, or industrial applications are available in the provided sources.